Cas no 333447-01-1 (Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 333447-01-1
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• MDL: MFCD02576084
• CID: 4712923
• Update Time: 2025-05-20

Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(4-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• BAS 02179097
• methyl 2-(4-chloro-N-(4-methylphenyl)sulfonylanilino)acetate
• glycine, N-(4-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
• [(4-Chloro-phenyl)-(toluene-4-sulfonyl)-amino]-acetic acid methyl ester
• Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD02576084
• Inchi： 1S/C16H16ClNO4S/c1-12-3-9-15(10-4-12)23(20,21)18(11-16(19)22-2)14-7-5-13(17)6-8-14/h3-10H,11H2,1-2H3
• InChI Key： WMSBSRKQCRJSMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC(=O)OC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 489
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate

Comprehensive Overview of Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 333447-01-1)

Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 333447-01-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This sulfonylglycinate derivative is characterized by its unique molecular structure, combining a 4-chlorophenyl group and a 4-methylphenyl sulfonyl moiety. Its CAS number 333447-01-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global chemical databases.

The compound's synthesis involves multi-step reactions, including sulfonylation and esterification, to achieve high purity and yield. Its methyl ester functionality enhances solubility in organic solvents, making it a versatile intermediate for further chemical modifications. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in designing enzyme inhibitors or crop protection agents. The sulfonylglycinate backbone is of growing interest due to its role in modulating biological activity.

In the context of sustainability trends, researchers are exploring greener synthesis routes for Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate to reduce environmental impact. Questions like "How to optimize the synthesis of CAS 333447-01-1?" or "What are the alternatives to traditional solvents in its production?" reflect current industry priorities. Analytical techniques such as HPLC and NMR are essential for quality control, addressing common queries about purity validation methods for this compound.

The compound's stability under various pH conditions and thermal resistance are frequently investigated topics, aligning with search trends like "storage recommendations for sulfonylglycinate derivatives." Proper handling guidelines emphasize inert atmosphere storage to preserve its chemical integrity, though it remains non-hazardous under standard conditions. Its molecular weight (349.82 g/mol) and logP value (predicted 3.2) are key parameters for pharmacokinetic studies.

Emerging applications in material science have expanded interest in CAS 333447-01-1, particularly for polymer modification. Patent analyses reveal its use in creating UV-stabilizing additives, responding to market demands for durable coatings. The 4-chlorophenyl group contributes to electron-withdrawing effects, a property leveraged in organic electronics research—a hot topic in renewable energy forums.

Regulatory compliance for Methyl N-(4-chlorophenyl)-N-(4-methylphenyl)sulfonylglycinate follows standard chemical safety protocols without restrictive classifications. Documentation requirements, often searched as "SDS for CAS 333447-01-1", emphasize standard protective measures during lab-scale use. The compound's ecological impact assessment data shows low bioaccumulation potential, making it preferable for sustainable chemistry initiatives.

Future research directions may explore its structure-activity relationships in medicinal chemistry, given the rising popularity of sulfonamide-based drugs. The methylphenyl moiety's role in enhancing membrane permeability is another area attracting academic attention. With proper keyword integration like "sulfonylglycinate synthesis" or "CAS 333447-01-1 applications", this overview aligns with SEO best practices while maintaining technical rigor.